Cas no 2166883-98-1 (3-(but-3-en-2-yl)-1-(cyclopropylmethyl)thiourea)
3-(but-3-en-2-yl)-1-(cyclopropylmethyl)thiourea Chemical and Physical Properties
Names and Identifiers
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- 3-(but-3-en-2-yl)-1-(cyclopropylmethyl)thiourea
- 2166883-98-1
- EN300-1274443
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- Inchi: 1S/C9H16N2S/c1-3-7(2)11-9(12)10-6-8-4-5-8/h3,7-8H,1,4-6H2,2H3,(H2,10,11,12)
- InChI Key: YZFPTYSSRFCDNU-UHFFFAOYSA-N
- SMILES: S=C(NC(C=C)C)NCC1CC1
Computed Properties
- Exact Mass: 184.10341969g/mol
- Monoisotopic Mass: 184.10341969g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 4
- Complexity: 175
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 56.2Ų
3-(but-3-en-2-yl)-1-(cyclopropylmethyl)thiourea Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1274443-0.05g |
3-(but-3-en-2-yl)-1-(cyclopropylmethyl)thiourea |
2166883-98-1 | 0.05g |
$864.0 | 2023-06-08 | ||
| Enamine | EN300-1274443-0.1g |
3-(but-3-en-2-yl)-1-(cyclopropylmethyl)thiourea |
2166883-98-1 | 0.1g |
$904.0 | 2023-06-08 | ||
| Enamine | EN300-1274443-0.25g |
3-(but-3-en-2-yl)-1-(cyclopropylmethyl)thiourea |
2166883-98-1 | 0.25g |
$946.0 | 2023-06-08 | ||
| Enamine | EN300-1274443-0.5g |
3-(but-3-en-2-yl)-1-(cyclopropylmethyl)thiourea |
2166883-98-1 | 0.5g |
$987.0 | 2023-06-08 | ||
| Enamine | EN300-1274443-1.0g |
3-(but-3-en-2-yl)-1-(cyclopropylmethyl)thiourea |
2166883-98-1 | 1g |
$1029.0 | 2023-06-08 | ||
| Enamine | EN300-1274443-2.5g |
3-(but-3-en-2-yl)-1-(cyclopropylmethyl)thiourea |
2166883-98-1 | 2.5g |
$2014.0 | 2023-06-08 | ||
| Enamine | EN300-1274443-5.0g |
3-(but-3-en-2-yl)-1-(cyclopropylmethyl)thiourea |
2166883-98-1 | 5g |
$2981.0 | 2023-06-08 | ||
| Enamine | EN300-1274443-10.0g |
3-(but-3-en-2-yl)-1-(cyclopropylmethyl)thiourea |
2166883-98-1 | 10g |
$4421.0 | 2023-06-08 | ||
| Enamine | EN300-1274443-50mg |
3-(but-3-en-2-yl)-1-(cyclopropylmethyl)thiourea |
2166883-98-1 | 50mg |
$864.0 | 2023-10-01 | ||
| Enamine | EN300-1274443-100mg |
3-(but-3-en-2-yl)-1-(cyclopropylmethyl)thiourea |
2166883-98-1 | 100mg |
$904.0 | 2023-10-01 |
3-(but-3-en-2-yl)-1-(cyclopropylmethyl)thiourea Related Literature
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
Additional information on 3-(but-3-en-2-yl)-1-(cyclopropylmethyl)thiourea
3-(But-3-en-2-yl)-1-(cyclopropylmethyl)thiourea: A Comprehensive Overview
The compound 3-(but-3-en-2-yl)-1-(cyclopropylmethyl)thiourea (CAS No: 2166883-98-1) is a fascinating molecule with significant potential in various chemical and pharmaceutical applications. This thiourea derivative has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its role in drug discovery, particularly in the development of novel therapeutic agents targeting specific cellular pathways.
Thioureas, as a class of compounds, are well-known for their versatility in chemical synthesis and their ability to form stable complexes with metal ions. The cyclopropylmethyl group in this compound introduces a rigid structure, enhancing its stability and bioavailability. The but-3-en-2-yl substituent adds a degree of flexibility, which is crucial for interactions with biological targets. These structural attributes make 3-(but-3-en-2-yl)-1-(cyclopropylmethyl)thiourea a valuable molecule in medicinal chemistry.
Recent research has focused on the synthesis and characterization of this compound, employing advanced techniques such as microwave-assisted synthesis and high-resolution mass spectrometry. These methods have enabled researchers to optimize the production process, ensuring high purity and consistent quality. The compound's ability to form hydrogen bonds and its potential as a ligand in metalloenzyme inhibition have been extensively studied, making it a candidate for anti-inflammatory and anticancer drug development.
In terms of applications, 3-(but-3-en-2-yl)-1-(cyclopropylmethyl)thiourea has shown promise in the field of materials science as well. Its ability to act as a precursor for the synthesis of metal organic frameworks (MOFs) has been explored, opening new avenues for catalysis and gas storage applications. Additionally, its role in peptide synthesis has been investigated, highlighting its utility in constructing complex biomolecules.
The environmental impact of this compound is another area of interest. Studies have examined its biodegradability and toxicity profiles, ensuring that its use aligns with sustainable chemical practices. Regulatory frameworks have also been updated to include guidelines for handling such compounds, emphasizing safety protocols and minimizing ecological risks.
In conclusion, 3-(but-3-en-2-yl)-1-(cyclopropylmethyl)thiourea (CAS No: 2166883-98-1) stands out as a versatile and innovative molecule with diverse applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthetic methodologies and biological evaluations, positions it as a key player in future scientific discoveries.
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